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Compound of Interest

Compound Name: Neoisoliquiritin

Cat. No.: B191949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Neoisoliquiritin, a flavonoid glycoside with the CAS number 59122-93-9, is a natural

compound predominantly isolated from licorice root (Glycyrrhiza species). This technical guide

provides a comprehensive overview of its physicochemical properties, significant biological

activities, and underlying mechanisms of action. Neoisoliquiritin has garnered considerable

interest in the scientific community for its potential therapeutic applications, including

anticancer, anti-inflammatory, and neuroprotective effects. This document summarizes key

quantitative data, details experimental protocols for assessing its biological activities, and

visualizes its modulation of critical cellular signaling pathways.

Physicochemical Properties
Neoisoliquiritin is a chalcone, a type of flavonoid, characterized by its distinct chemical

structure. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Neoisoliquiritin
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Property Value Source

CAS Number 59122-93-9 [1][2][3]

Molecular Formula C₂₁H₂₂O₉ [1]

Molecular Weight 418.4 g/mol [1]

IUPAC Name

(E)-3-(4-hydroxyphenyl)-1-[2-

hydroxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxyphenyl]prop-2-en-1-one

[1]

Appearance Yellow powder [3]

Solubility
Soluble in DMSO, methanol,

and ethanol.

XLogP3 1.7 [1][2]

Hydrogen Bond Donor Count 6 [2]

Hydrogen Bond Acceptor

Count
9 [2]

Rotatable Bond Count 6 [2]

Topological Polar Surface Area 157 Å² [1]

Storage Temperature 0-8 °C [3]

Biological Activities and Quantitative Data
Neoisoliquiritin exhibits a range of biological activities, making it a promising candidate for

further investigation in drug development.

Anticancer Activity
Neoisoliquiritin has demonstrated potential anticancer effects, particularly in hormone-

dependent cancers. While specific IC50 values for Neoisoliquiritin are not widely reported in
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publicly available literature, studies on related compounds from licorice suggest potent activity.

For instance, its aglycone, isoliquiritigenin, has shown inhibitory effects on various cancer cell

lines.

Anti-inflammatory Activity
As a flavonoid, Neoisoliquiritin is expected to possess anti-inflammatory properties. This is

often attributed to the modulation of key inflammatory pathways such as NF-κB and MAPK.

Quantitative data on the anti-inflammatory activity of Neoisoliquiritin, such as IC50 values for

the inhibition of inflammatory mediators, is an active area of research.

Neuroprotective Activity
Neoisoliquiritin has shown promise in protecting neuronal cells from damage. A key

quantitative measure of this activity is its EC50 value.

Table 2: Neuroprotective Activity of Neoisoliquiritin

Cell Line Assay EC50 Value Description

HT-22 (mouse

hippocampal cells)

Neuroprotection

against glutamate-

induced cell death

72 μM

Assessed by an

increase in cell

viability after 24 hours.

[4]

Mechanisms of Action and Signaling Pathways
Neoisoliquiritin exerts its biological effects by modulating several key intracellular signaling

pathways.

Androgen Receptor (AR) Signaling Pathway
In the context of prostate cancer, Neoisoliquiritin has been shown to interfere with the

androgen receptor signaling pathway. This is a critical pathway for the growth and survival of

prostate cancer cells. Neoisoliquiritin's inhibitory action on this pathway highlights its potential

as a therapeutic agent for prostate cancer.
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Neoisoliquiritin's Inhibition of the Androgen Receptor Signaling Pathway.

PI3K/Akt Signaling Pathway
The PI3K/Akt pathway is a crucial regulator of cell survival, proliferation, and metabolism.

Dysregulation of this pathway is common in many cancers. Flavonoids, including those from

licorice, have been shown to modulate this pathway, suggesting a potential mechanism for

Neoisoliquiritin's anticancer effects.
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Modulation of the PI3K/Akt Signaling Pathway by Neoisoliquiritin.

NF-κB and MAPK Signaling Pathways
The NF-κB and MAPK signaling cascades are central to the inflammatory response. Bioactive

compounds from licorice are known to inhibit these pathways, leading to a reduction in the

production of pro-inflammatory cytokines and mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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